Cas no 1804947-22-5 (Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1804947-22-5
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4886415
• Update Time: 2025-10-29

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)7-5(4-11)3-6(12)8(15-7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： QYCPCBGSTZMWBX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)N=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate: A Comprehensive Overview

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate, identified by the CAS number 1804947-22-5, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a bromomethyl group at position 5, a difluoromethyl group at position 2, and a fluorine atom at position 3, along with an ethyl ester group at position 6, makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate in the development of new agrochemicals. Its ability to act as a precursor for bioactive compounds has been extensively explored. For instance, researchers have demonstrated that this compound can be transformed into potent insecticides and fungicides through strategic chemical modifications. The bromomethyl group, in particular, has been shown to enhance the bioactivity of the molecule by increasing its stability and selectivity towards target pests and pathogens.

In the pharmaceutical industry, Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has been investigated as a potential lead compound for drug discovery. Its structure provides a platform for the introduction of various bioactive moieties, making it an attractive candidate for medicinal chemists. Recent findings suggest that this compound may exhibit anti-inflammatory and anticancer properties. For example, studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammation and apoptosis, offering promising avenues for therapeutic intervention.

The synthesis of Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes bromination, fluorination, and esterification steps to yield the final product. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of various industrial applications.

From an environmental perspective, Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has been subjected to rigorous testing to assess its safety and biodegradability. Initial studies indicate that the compound exhibits low toxicity to non-target organisms and can be safely degraded under controlled conditions. These findings are particularly important for its use in agrochemicals, where environmental impact is a critical consideration.

In conclusion, Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is a multifaceted compound with significant potential in multiple industries. Its unique structure, combined with its ability to serve as a precursor for bioactive compounds, positions it as a valuable asset in modern chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is likely to play an increasingly important role in advancing scientific and technological progress.